Cas no 1374573-92-8 (2-(1-Oxoisochroman-6-yl)acetaldehyde)

• Product Name: 2-(1-Oxoisochroman-6-yl)acetaldehyde
• CAS No: 1374573-92-8
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 2120870
• PubChem ID: 77230660
• Update Time: 2024-03-01

2-(1-Oxoisochroman-6-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-oxoisochroman-6-yl)acetaldehyde
• 1H-2-Benzopyran-6-acetaldehyde, 3,4-dihydro-1-oxo-
• GZDXMOSTPZHPDH-UHFFFAOYSA-N
• (1-oxo-3,4-dihydro-1H-isochromen-6-yl)acetaldehyde
• (1-oxo-3,4-dihydro-1H-isochromen-6-yl) acetaldehyde
• 2-(1-Oxoisochroman-6-yl)acetaldehyde

• Inchi： 1S/C11H10O3/c12-5-3-8-1-2-10-9(7-8)4-6-14-11(10)13/h1-2,5,7H,3-4,6H2
• InChI Key： GZDXMOSTPZHPDH-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(CC=O)=CC=2CC1)=O

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans